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Compound of Interest

Compound Name:
N-methyl-2-(4-

nitrophenoxy)acetamide

CAS No.: 20916-14-7

Cat. No.: B2472881 Get Quote

Compound Profile & Identification
Editorial Note: As of this writing, N-methyl-2-(4-nitrophenoxy)acetamide is a specialized

intermediate not widely listed in public chemical inventories with a dedicated CAS number. The

data below is derived from Structure-Activity Relationship (SAR) analysis of its functional

moieties: the nitroaromatic ring and the phenoxyacetamide backbone.

Property Specification

Chemical Name N-methyl-2-(4-nitrophenoxy)acetamide

Common Synonyms
2-(p-Nitrophenoxy)-N-methylacetamide; 4-

Nitrophenoxy-N-methylacetamide

Molecular Formula C₉H₁₀N₂O₄

Molecular Weight 210.19 g/mol

Predicted Physical State Pale yellow to off-white crystalline solid

Solubility Profile
Soluble in DMSO, DMF, Acetone; Sparingly

soluble in Water; Insoluble in Hexanes

Structural Class Nitroaromatic Ether / Phenoxyacetamide
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Structural Analysis & Reactivity
The molecule consists of a 4-nitrophenoxy group linked to an N-methylacetamide tail.

Nitro Group (-NO₂): Introduces potential for methemoglobinemia (blood toxicity) and thermal

instability.

Amide Linkage (-CONH-): Generally stable but susceptible to hydrolysis under strong

acidic/basic conditions.

Ether Linkage (-O-): Stable, providing chemical resistance to oxidation.

GHS Hazard Identification (Derived)
Based on the toxicity profiles of structural analogs (e.g., 4-Nitrophenol, N-methyl-2-

chloroacetamide).

GHS Classification[4][5][6]
Acute Toxicity (Oral): Category 4 (Harmful if swallowed)[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation)[1]

Skin Sensitization: Category 1 (May cause an allergic skin reaction)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation)[1]

Label Elements
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2][3]
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H317: May cause an allergic skin reaction.

H335: May cause respiratory irritation.[1]

Operational Safety & Synthesis Workflow
Expert Insight: Researchers typically encounter this compound as a synthesis intermediate.

The primary risk occurs during its formation via Williamson Ether Synthesis, where highly toxic

precursors are used.

Synthesis Hazard Map
The following diagram outlines the safety-critical control points (CCPs) during the synthesis of

this compound from 4-Nitrophenol and N-methyl-2-chloroacetamide.
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Caption: Critical Control Points (CCPs) in the synthesis of N-methyl-2-(4-
nitrophenoxy)acetamide. Red nodes indicate high-toxicity inputs requiring specific PPE.

Recommended Handling Protocol
Engineering Controls:

All weighing and transfer of the solid must be performed in a Class II Biosafety Cabinet or

a Chemical Fume Hood with a face velocity of >100 fpm.
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Reasoning: The nitro-aromatic nature implies potential for delayed systemic toxicity via

inhalation.

Personal Protective Equipment (PPE):

Gloves: Double-gloving recommended. Inner layer: Nitrile (4 mil). Outer layer: Nitrile (8

mil) or Laminate if using DMF/DMSO solvents.

Respiratory: If handling dry powder outside a hood, use a P95/P100 particulate respirator.

Incompatibility:

Strong Bases: Can hydrolyze the amide bond or deprotonate the alpha-carbon.

Reducing Agents (e.g., Sn/HCl, H2/Pd): Will reduce the nitro group to an amine (aniline

derivative), drastically changing the chemical properties and toxicity profile.

Toxicology & First Aid Measures
Mechanism of Action: Nitroaromatic compounds can undergo enzymatic reduction in the liver,

producing nitroso and hydroxylamine intermediates. These intermediates can oxidize

hemoglobin (Fe2+) to methemoglobin (Fe3+), impairing oxygen transport.

Symptom Watchlist
Route Acute Symptoms

Delayed Symptoms (2-24

hrs)

Inhalation
Coughing, shortness of breath,

metallic taste.

Cyanosis (blue lips/fingernails),

fatigue, dizziness

(Methemoglobinemia).

Skin Contact Redness, local irritation.
Allergic dermatitis

(sensitization).

Ingestion
Nausea, vomiting, abdominal

pain.

Systemic toxicity, rapid pulse,

headache.

Emergency Response Protocol
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Inhalation: Move victim to fresh air immediately.[1][4][2] If breathing is labored, administer

oxygen.[2] Alert medical personnel to potential nitro-compound exposure.

Skin Contact: Wash with soap and water for 15 minutes.[4] Do not use ethanol, as it may

enhance transdermal absorption of nitro compounds.

Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if

present.

Ingestion: Rinse mouth. Do NOT induce vomiting unless directed by medical personnel.

Storage, Stability & Disposal[4]
Storage Conditions

Temperature: Store at 2–8°C (Refrigerated). Nitro compounds can degrade over time at

room temperature.

Light: Store in amber vials or foil-wrapped containers.

Atmosphere: Hygroscopic potential is unknown; store under inert gas (Argon/Nitrogen) if

long-term stability is required.

Disposal (RCRA Compliance)
Classification: Likely hazardous waste due to toxicity.

Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.

Note: Ensure the incinerator can handle nitrogen oxides (NOx) generated from the nitro

group combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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